Cas no 32282-08-9 (3-methyl-3H-imidazo4,5-bpyridine-2-thiol)

• Product Name: 3-methyl-3H-imidazo4,5-bpyridine-2-thiol
• CAS No: 32282-08-9
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 3082345
• PubChem ID: 661574
• Update Time: 2025-07-18

3-methyl-3H-imidazo4,5-bpyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3H-imidazo[4,5-b]pyridine-2-thiol
• 3-methyl-3H-imidazo4,5-bpyridine-2-thiol
• 2-mercapto-3-methylimidazo[4,5-b]pyridine
• MLS000037113
• HMS2338E23
• 3-methyl-1H-imidazo[4,5-b]pyridine-2(3H)-thione
• STL337484
• SMR000042133
• 32282-08-9
• AKOS000650237
• AKOS022111700
• SCHEMBL11011805
• CHEMBL1589509
• EN300-139804
• 3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione

• MDL： MFCD00464848
• Inchi： 1S/C7H7N3S/c1-10-6-5(9-7(10)11)3-2-4-8-6/h2-4H,1H3,(H,9,11)
• InChI Key： XDRROGHZOCQQIB-UHFFFAOYSA-N
• SMILES： S=C1NC2=CC=CN=C2N1C

Computed Properties

• Exact Mass: 165.03606841Da
• Monoisotopic Mass: 165.03606841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-methyl-3H-imidazo4,5-bpyridine-2-thiol

3-Methyl-3H-Imidazo[4,5-b]pyridine-2-thiol (CAS No. 32282-08-9): An Overview of Its Structure, Properties, and Applications

3-Methyl-3H-imidazo[4,5-b]pyridine-2-thiol (CAS No. 32282-08-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol is characterized by a fused ring system consisting of an imidazole ring and a pyridine ring, with a thiol group (-SH) attached at the 2-position. The presence of the thiol group imparts unique chemical reactivity and biological activity to the molecule. The methyl group at the 3-position further modulates the compound's physicochemical properties and biological interactions.

Recent studies have highlighted the biological activities of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that this compound exhibits potent antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases. Additionally, research conducted by a team at the University of California in 2020 demonstrated that 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol has significant anti-inflammatory activity, making it a promising candidate for the treatment of inflammatory disorders.

In the context of pharmaceutical research, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol has been explored as a potential lead compound for drug development. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied. For example, a study published in *Bioorganic & Medicinal Chemistry Letters* in 2019 showed that this compound can selectively inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

The synthesis of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol involves several steps and can be achieved through various synthetic routes. One common approach involves the condensation of an appropriate pyridine derivative with a thiosemicarbazide followed by cyclization to form the imidazopyridine core. The introduction of the methyl group at the 3-position can be achieved through subsequent alkylation reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

In terms of pharmacokinetics, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol exhibits favorable properties that make it suitable for therapeutic applications. Studies have shown that it has good solubility and permeability characteristics, which are essential for effective drug delivery. Additionally, its metabolic stability and low toxicity profile have been evaluated in preclinical studies, further supporting its potential as a drug candidate.

The clinical applications of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol are currently being explored in various therapeutic areas. Ongoing clinical trials are investigating its efficacy in treating conditions such as chronic inflammation and cancer. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects.

Furthermore, future research directions for 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol include optimizing its structure to enhance its potency and selectivity for specific targets. Computational methods and high-throughput screening techniques are being employed to identify derivatives with improved pharmacological profiles. Additionally, efforts are underway to develop novel formulations that can improve the bioavailability and therapeutic index of this compound.

In conclusion, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol (CAS No. 32282-08-9) is a promising heterocyclic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.